N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethylpyrazol-1-yl)acetamide
• InChI: InChI=1S/C13H13FIN3O/c1-8-13(15)9(2)18(17-8)7-12(19)16-11-5-3-10(14)4-6-11/h3-6H,7H2,1-2H3,(H,16,19)
• InChI Key: ANQVLDJMARGRCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=CC=C(C=C2)F)C)I
• Molecular Formula: C13H13FIN3O
• Molecular Weight: 373.16 g/mol

Description

N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide, also known as FIPA, is a novel chemical compound that has gained significant attention in the field of scientific research. FIPA is a potent inhibitor of the protein kinase CK1δ, which is involved in various cellular processes such as circadian rhythm regulation, DNA damage response, and Wnt signaling pathway.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide involves the inhibition of CK1δ activity. CK1δ is a serine/threonine protein kinase that regulates various cellular processes by phosphorylating downstream targets. N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide binds to the ATP-binding site of CK1δ and prevents its activity, leading to the modulation of downstream signaling pathways. CK1δ is involved in the regulation of various pathways, including the circadian rhythm, DNA damage response, and Wnt signaling pathway.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide have been extensively studied in vitro and in vivo. N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to inhibit CK1δ activity in various cell lines and animal models. Inhibition of CK1δ activity by N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide leads to the modulation of downstream signaling pathways, including the circadian rhythm, DNA damage response, and Wnt signaling pathway. N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been shown to exhibit anticancer activity in various cancer cell lines, including breast, colon, and pancreatic cancer cells. Furthermore, N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been reported to improve glucose homeostasis and insulin sensitivity in obese mice, suggesting its potential as a therapeutic agent for metabolic disorders.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has several advantages and limitations for lab experiments. One of the advantages of N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is its high potency and selectivity towards CK1δ. N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to inhibit CK1δ activity at low nanomolar concentrations, making it a valuable tool for studying CK1δ-mediated signaling pathways. Another advantage of N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is its ability to penetrate cell membranes and inhibit CK1δ activity in vivo. However, one of the limitations of N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is its poor solubility in aqueous solutions, which can limit its use in certain experimental settings. Furthermore, N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has not been extensively studied in vivo, and its pharmacokinetic and pharmacodynamic properties are not well understood.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide. One of the areas of future research is the development of N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide derivatives with improved pharmacokinetic and pharmacodynamic properties. Another area of future research is the investigation of the role of CK1δ in various diseases and the potential therapeutic applications of N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide. Furthermore, the identification of downstream targets of CK1δ and the modulation of downstream signaling pathways by N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide could lead to the development of novel therapeutic strategies for various diseases. Overall, N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has significant potential as a valuable tool for studying CK1δ-mediated signaling pathways and as a potential therapeutic agent for various diseases.

Scientific Research Applications

N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been extensively studied for its potential therapeutic applications. CK1δ is a promising target for the treatment of various diseases such as cancer, neurodegenerative disorders, and metabolic disorders. N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to inhibit CK1δ activity in vitro and in vivo, leading to the modulation of downstream signaling pathways. N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been reported to exhibit anticancer activity in various cancer cell lines, including breast, colon, and pancreatic cancer cells. Furthermore, N-(4-fluorophenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to improve glucose homeostasis and insulin sensitivity in obese mice, suggesting its potential as a therapeutic agent for metabolic disorders.